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Compound of Interest

Compound Name: Titanium(1V) iodide

Cat. No.: B1583315

This guide provides researchers, scientists, and drug development professionals with essential
information for safely handling Titanium(lV) iodide (Til4) and troubleshooting common issues
related to its high reactivity with moisture and air.

Frequently Asked Questions (FAQS)

Q1: What is Titanium(lV) iodide (Til4) and what are its key properties?

Titanium(lV) iodide, or titanium tetraiodide, is an inorganic compound with the formula Til4.[1]
It is a dark brown to black volatile solid composed of individual tetrahedral molecules.[1][2] Til4
is a crucial intermediate in the van Arkel-de Boer process for purifying titanium metal and
serves as a catalyst or reagent in organic synthesis.[1][3] Due to strong intermolecular van der
Waals forces, it has a relatively high melting point compared to other titanium tetrahalides.[1]

Q2: Why is Til4 highly reactive with moisture and air?

Til4 is extremely sensitive to moisture.[4][5] It undergoes rapid and violent hydrolysis in the
presence of water to form titanium dioxide (TiO2) and hydrogen iodide (HI).[1][2] The titanium
center is a strong Lewis acid, making it susceptible to attack by Lewis bases like water.[3] The
compound is also classified as air-sensitive, meaning it can react with components of the
atmosphere, leading to degradation.[5]

Q3: What are the primary decomposition products when Til4 is exposed to moisture?
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Upon contact with water, Til4 hydrolyzes. The primary products of this reaction are solid
titanium dioxide (TiO2) and corrosive hydrogen iodide (HI), which is often observed as a vapor.
[2] The reaction is: Til4(s) + 2H20(l) - TiO2(s) + 4HI(g)

Q4: What are the main safety hazards associated with handling Til4?

Til4 is classified as a corrosive material that can cause severe skin burns and eye damage
upon contact.[1][4][6] Inhalation of its dust or vapors is extremely destructive to the mucous
membranes and upper respiratory tract.[7] The release of hydrogen iodide and iodine vapors
during decomposition also presents a significant hazard.[2] Therefore, handling requires
stringent safety measures, including the use of personal protective equipment (PPE) and
engineering controls like a fume hood or glovebox.[7][8]

Q5: What are the correct procedures for storing Til4?

To prevent degradation, Til4 must be stored in a cool, dry, and well-ventilated area under a dry
inert atmosphere, such as nitrogen or argon.[2][5][7] The container should be tightly sealed and
stored away from moisture, water, strong bases, and oxidizing agents.[7][8]

Quantitative Data: Properties of Titanium(lV) lodide

The physical and chemical properties of Til4 are summarized below for quick reference.
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Property Value Reference
Chemical Formula Til4 [1]
Molar Mass 555.485 g/mol [1]

Dark brown to black solid; red-
Appearance [1112][3]
brown crystals

Melting Point 150 °C (302 °F; 423 K) [11[3]
Boiling Point 377 °C (711 °F; 650 K) [1][3]
Density 4.3 g/cm3 [11[3]
Crystal Structure Cubic [1]

Coordination Geometry Tetrahedral [1][9]

. Soluble in CH2CI2, CHCI3,
Solubility _ ) [1][2]13]
CS2; Hydrolyzes in water

Troubleshooting Guide

This section addresses specific issues that may arise during experiments involving Til4.

Issue 1: The Til4 solid has changed color from dark brown/black to a whitish or yellowish
powder.

o Potential Cause: Accidental exposure to moisture and air. The color change indicates
hydrolysis and oxidation, forming titanium dioxide (TiO2) and other byproducts.[2][10]

e Solution:

o Discard the contaminated reagent following appropriate hazardous waste disposal
protocols.[4] Using compromised Til4 will lead to inconsistent and failed experiments.

o Review your handling and storage procedures. Ensure that the container is properly
sealed and always handled under a robust inert atmosphere.[5][8]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://cymitquimica.com/cas/7720-83-4/
https://heegermaterials.com/iodide-powders/2310-titaniumiv-iodide-tii4-cas-7720-83-4.html
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://heegermaterials.com/iodide-powders/2310-titaniumiv-iodide-tii4-cas-7720-83-4.html
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://heegermaterials.com/iodide-powders/2310-titaniumiv-iodide-tii4-cas-7720-83-4.html
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://heegermaterials.com/iodide-powders/2310-titaniumiv-iodide-tii4-cas-7720-83-4.html
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://www.webelements.co.uk/compounds/titanium/titanium_tetraiodide.html
https://en.wikipedia.org/wiki/Titanium_tetraiodide
https://cymitquimica.com/cas/7720-83-4/
https://heegermaterials.com/iodide-powders/2310-titaniumiv-iodide-tii4-cas-7720-83-4.html
https://cymitquimica.com/cas/7720-83-4/
https://www.researchgate.net/figure/Reaction-of-titaniumIV-propoxide-liquid-with-moisture-from-the-air-On-the-left_fig4_373542719
https://www.fishersci.com/store/msds?partNumber=AA35724&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAA40663~~PDF~~MTR~~CGV4~~EN~~2025-11-06%2020:03:32~~Titanium%20(IV
https://www.gelest.com/wp-content/uploads/product_msds/INTI071-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583315?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o For future use, consider transferring the reagent inside a glovebox to smaller, single-use
vials to minimize exposure of the bulk material.

Issue 2: Areaction involving Til4 has a very low or zero yield.

o Potential Cause 1: Inactivation of Til4 due to contamination with water or oxygen in the
reaction setup.

e Solution 1:

o Ensure all glassware is rigorously flame-dried or oven-dried immediately before use to
remove adsorbed moisture.[11]

o Thoroughly dry and de-gas all solvents and reagents.

o Use established inert atmosphere techniques, such as Schlenk lines or a glovebox, to
maintain an oxygen- and moisture-free environment throughout the experiment.[12]

o Potential Cause 2: The reagent was already degraded upon arrival or from previous use.
e Solution 2:
o If possible, test a small amount of the Til4 in a known, reliable reaction to verify its activity.
o If the reagent is old or has been opened multiple times, it is best to purchase a new batch.
Issue 3: Fumes are observed when weighing or transferring Til4.

» Potential Cause: The Til4 is reacting with ambient moisture, releasing hydrogen iodide (HI)
gas and possibly iodine vapors.[2] This is a sign of active decomposition.

e Solution:
o Immediately cease the operation.

o Ensure the procedure is being performed within a properly functioning fume hood or,
preferably, a glovebox with an inert atmosphere.[8]
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o Review your PPE. Chemical safety goggles, a face shield, and corrosion-resistant gloves
(nitrile or neoprene) are mandatory.[7][8]

o All transfers of Til4 should be planned to be as quick as possible if a glovebox is not
available, and should always be done under a positive pressure of inert gas.

Issue 4: The reaction mixture becomes cloudy or forms a white/yellow precipitate immediately
after adding Til4.

o Potential Cause: This is a strong indication of moisture contamination in the solvent or on the
glassware. The precipitate is likely titanium dioxide (TiO2).[2]

e Solution:
o The experiment is likely compromised. Stop the reaction and clean the apparatus.

o Before re-attempting the experiment, re-purify and dry the solvent. Ensure any other liquid
reagents are also anhydrous.

o Verify that your inert atmosphere setup is functioning correctly and is free of leaks. A
positive pressure of inert gas should be maintained at all times.[12]

Experimental Protocols
Protocol 1: Handling and Dispensing Til4 Using a Schlenk Line

This protocol outlines the standard procedure for safely handling Til4 in a moisture- and air-free
environment.

Materials:

Two-neck round-bottom flask, flame-dried

Schlenk line with dual vacuum/inert gas manifold

Septa, glass stoppers, and cannulation needles

Anhydrous solvent
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o Syringes and needles, oven-dried
o Container of Til4
Procedure:

o System Preparation: Assemble and flame-dry all glassware under vacuum. Allow to cool to
room temperature under a positive pressure of inert gas (e.g., Argon).

e Reagent Transfer:
o Briefly switch the flask's inert gas flow to a high positive pressure.

o Quickly remove a glass stopper and add the required amount of Til4 solid against the
positive outflow of inert gas. This is best done in a glovebox if available. If not, minimize
exposure time to less than a few seconds.

o Immediately re-seal the flask.

e Purging: Gently evacuate the flask on the Schlenk line and backfill with inert gas. Repeat this
vacuum-backfill cycle three times to remove any air that entered during the transfer.[12]

e Solvent Addition: Add anhydrous solvent to the flask via a dry syringe or cannula.

o Reaction: Proceed with the addition of other reagents as required by your specific
experimental procedure, maintaining a positive inert gas pressure throughout. The flask can
be heated or cooled as necessary while connected to the Schlenk line bubbler system.

Mandatory Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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